Cas no 89372-58-7 (1-(1H-imidazol-1-yl)-3,3-dimethyl-2-(3-methylbenzyl)butan-1-one)

• Product Name: 1-(1H-imidazol-1-yl)-3,3-dimethyl-2-(3-methylbenzyl)butan-1-one
• CAS No: 89372-58-7
• MF: C₁₇H₂₂N₂O
• MW: 270.369384288788
• CID: 1941245
• PubChem ID: 184950
• Update Time: 2025-04-21

1-(1H-imidazol-1-yl)-3,3-dimethyl-2-(3-methylbenzyl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(1H-imidazol-1-yl)-3,3-dimethyl-2-(3-methylbenzyl)butan-1-one
• 1-imidazol-1-yl-3,3-dimethyl-2-[(3-methylphenyl)methyl]butan-1-one
• 1H-Imidazole, 1-(3,3-dimethyl-2-((3-methylphenyl)methyl)-1-oxobutyl)-
• DTXSID101008785
• 1-(1H-Imidazol-1-yl)-3,3-dimethyl-2-[(3-methylphenyl)methyl]butan-1-one
• 1-Imidazol-1-yl-3,3-dimethyl-2-((3-methylphenyl)methyl)butan-1-one
• 89372-58-7

• Inchi： 1S/C17H22N2O/c1-13-6-5-7-14(10-13)11-15(17(2,3)4)16(20)19-9-8-18-12-19/h5-10,12,15H,11H2,1-4H3
• InChI Key： KWWGAIZRNHIQJO-UHFFFAOYSA-N
• SMILES： O=C(C(CC1C=CC=C(C)C=1)C(C)(C)C)N1C=NC=C1

Computed Properties

• Exact Mass: 270.173
• Monoisotopic Mass: 270.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.02
• Boiling Point: 407.9°C at 760 mmHg
• Flash Point: 200.5°C
• Refractive Index: 1.545

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles